![molecular formula C12H13NO3 B556491 5-Methoxy-2-methyl-3-indoleacetic acid CAS No. 2882-15-7](/img/structure/B556491.png)
5-Methoxy-2-methyl-3-indoleacetic acid
Overview
Description
5-Methoxy-2-methyl-3-indoleacetic acid is an organic compound with the empirical formula C12H13NO3 . It is a white or off-white crystalline solid . This compound is primarily a growth regulator analogue, playing a role in plant growth and development . It also has a broad spectrum of fungicidal activity and can be used as a fungicide in agriculture .
Molecular Structure Analysis
The molecular weight of this compound is 219.24 . The SMILES string representation is COc1ccc2[nH]c©c(CC(O)=O)c2c1 .Chemical Reactions Analysis
This compound has been used as a reactant in the preparation of various compounds. These include antimalarial agents, indomethacin analogs as cyclooxygenase and lipoxygenase inhibitors with anti-inflammatory activity, [123I]-indomethacin derivatives as COX-2 targeted imaging agents, histone deacetylase inhibitors, and 2,N6,5′-substituted adenosine derivatives as ligands for A2B adenosine receptor .Physical And Chemical Properties Analysis
This compound has a melting point of 161-163°C . It is soluble in methanol .Scientific Research Applications
Liquid Chromatography in Biochemical Analysis : Fujita et al. (1983) developed a liquid-chromatographic assay for urinary metabolites including 5-hydroxy-3-indoleacetic acid, a compound structurally related to 5-Methoxy-2-methyl-3-indoleacetic acid, indicating its relevance in biochemical analysis and clinical diagnostics (Fujita, Maruta, Ito, & Nagatsu, 1983).
Indole Metabolite Analysis : Greenberg and Ketcham (1978) reported the synthesis of 5-methoxy-3-indoleacrylic acid, highlighting the importance of indolic compounds in pharmaceutical sciences and their potential therapeutic applications (Greenberg & Ketcham, 1978).
Spectrophotometric Analysis in Pharmaceuticals : Stolarczyk, Krzek, and Rzeszutko (2004) used derivative spectrophotometry for the simultaneous determination of indomethacin and this compound in pharmaceuticals, demonstrating its role in quality control and drug formulation analysis (Stolarczyk, Krzek, & Rzeszutko, 2004).
Neurochemical Studies : Palmer et al. (1984) studied monoamine metabolite concentrations in lumbar cerebrospinal fluid of Alzheimer's patients, indicating the importance of indole derivatives in neurochemical research (Palmer et al., 1984).
Synthesis and Chemical Analysis : Modi, Oglesby, and Archer (2003) discussed the synthesis and properties of various indole-2-acetic acid methyl esters, including derivatives of this compound, suggesting its application in chemical synthesis and organic chemistry (Modi, Oglesby, & Archer, 2003).
Bacterial Growth and Metabolism Studies : Honeyfield and Carlson (1990) investigated the effect of indole derivatives, including this compound, on Lactobacillus growth and metabolism, highlighting its relevance in microbiology and biochemistry (Honeyfield & Carlson, 1990).
Radioactive Labeling in Drug Development : Uddin et al. (2009) synthesized iodinated indomethacin derivatives, including 1-(p-iodobenzyl)-5-methoxy-2-methyl-3-indoleacetic acid, for potential in vivo imaging, illustrating its application in drug development and imaging (Uddin et al., 2009).
Analytical Method Development in Pharmaceuticals : Krzek and Starek (2001) developed a densitometric method for the determination of indomethacin and its degradation products, including this compound, in pharmaceuticals, underlining its significance in drug stability studies (Krzek & Starek, 2001).
Plant Growth Regulation Studies : Reeve, Hudson, and Woods (1963) prepared compounds related to methyl 3-indoleacetate, including derivatives of this compound, testing their activity as plant-growth regulators, thus demonstrating its agricultural applications (Reeve, Hudson, & Woods, 1963).
Crystal Structure Analysis in Drug Design : Loll et al. (1996) reported the crystal structure of an indomethacin analog, providing insights into molecular interactions and steric constraints, relevant in drug design and molecular modeling (Loll, Garavito, Carrell, & Carrell, 1996).
Safety and Hazards
Personal protective equipment and face protection should be worn when handling this compound. It should not be inhaled, ingested, or come into contact with skin or eyes. It should be used only under a chemical fume hood .
Relevant Papers 5-Methoxy-2-methyl-3-indoleacetic acid has been used in studies for the quantitative determination of indomethacin and its major impurities in suppository and capsule formulations by HPLC . It has also been used in a study to develop a fast, sensitive, and simultaneous determination of metabolites of serotonin using liquid chromatography with mass spectrometric detection .
Mechanism of Action
Target of Action
5-Methoxy-2-methyl-3-indoleacetic acid is a derivative of indole-3-acetic acid (IAA), which is a primary plant hormone . It is known to have a role in plant growth regulation .
Mode of Action
It is known that indole derivatives can interact with various targets such as nuclear receptors and intestinal hormones . They can also affect the biological effects of bacteria as signaling molecules .
Biochemical Pathways
This compound is involved in the metabolism of tryptophan, an essential amino acid . It is produced by the hydrolysis of indomethacin . Indole and its derivatives, including this compound, can maintain intestinal homeostasis and impact liver metabolism and the immune response .
Pharmacokinetics
It is soluble in methanol , which suggests it may have good bioavailability.
Result of Action
Indole derivatives are known to have a variety of local and heterotopic biological effects by circulating in the plasma .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the gut microbiota plays a crucial role in the bioconversion of indoles from tryptophan . The liver and intestine are closely related through the liver–gut axis, and the disorder of intestinal–liver interaction plays an important role in the pathogenesis of gastrointestinal and liver diseases .
Biochemical Analysis
Biochemical Properties
5-Methoxy-2-methyl-3-indoleacetic acid is involved in the metabolism of tryptophan It interacts with various enzymes, proteins, and other biomolecules
Cellular Effects
It is known to play a role in plant growth and development
Metabolic Pathways
properties
IUPAC Name |
2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-7-9(6-12(14)15)10-5-8(16-2)3-4-11(10)13-7/h3-5,13H,6H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXWGINUZLBAKDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)OC)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00183009 | |
Record name | 5-Methoxy-methylindoleacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00183009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2882-15-7 | |
Record name | 5-Methoxy-2-methylindole-3-acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2882-15-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methoxy-methylindoleacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002882157 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2882-15-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97026 | |
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Record name | 5-Methoxy-methylindoleacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00183009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxy-2-methylindol-3-ylacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.850 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DEACYL INDOMETHACIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KY9AD0AQM0 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 5-methoxy-2-methyl-3-indoleacetic acid in pharmaceutical research?
A: this compound is a key degradation product of indomethacin, a non-steroidal anti-inflammatory drug (NSAID) . Monitoring its presence in indomethacin formulations is crucial for ensuring drug quality and stability.
Q2: How is this compound formed during indomethacin degradation?
A: Indomethacin can undergo hydrolysis, particularly under alkaline conditions, leading to the cleavage of its amide bond. This process generates 4-chlorobenzoic acid and this compound as primary degradation products .
Q3: What analytical techniques are commonly employed to detect and quantify this compound in pharmaceutical preparations?
A3: Several analytical methods have been developed for the identification and quantification of this compound. These include:
- High-Performance Liquid Chromatography (HPLC): This technique provides accurate and sensitive quantification of indomethacin and its impurities, including this compound, in various formulations like capsules and suppositories .
- Densitometry: This method, coupled with thin-layer chromatography, allows for the separation and quantification of indomethacin, 4-chlorobenzoic acid, and this compound in pharmaceutical products .
- Derivative Spectrophotometry: This method utilizes the unique spectral characteristics of each component to allow simultaneous determination of indomethacin and this compound in injections .
- UV Spectroscopy: This method utilizes the conversion of indomethacin to 4-chlorobenzoic acid and this compound in alkaline conditions to indirectly quantify indomethacin in pharmaceutical formulations .
Q4: What insights do we have into the structural characteristics of this compound?
A: The crystal structure of 1-(4-iodobenzoyl)-5-methoxy-2-methyl-3-indoleacetic acid, an iodinated analog of indomethacin, has been reported . This provides valuable information about the bond distances, angles, and steric strain within the molecule, which can be extrapolated to understand the structure of this compound.
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